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Compound of Interest

1-Amino-2-methyl-4-phenylbutan-
2-ol

cat. No.: B1517879

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Amino-2-methyl-4-phenylbutan-2-ol is a chiral amino alcohol with potential applications in
organic synthesis and medicinal chemistry. Its structure, featuring a primary amine, a tertiary
alcohol, and a chiral center, makes it a candidate as a building block in the synthesis of more
complex molecules.[1] This guide provides a summary of its known physical characteristics,
outlines general experimental protocols for their determination, and presents a typical workflow
for the characterization of such a novel chemical entity.

Core Physical Characteristics

Experimental data for the physical characteristics of 1-Amino-2-methyl-4-phenylbutan-2-ol
are not readily available in published literature. The data presented below are primarily
computed properties obtained from chemical databases. For comparative purposes,
experimental data for the related compound lacking the amino group, 2-methyl-4-phenyl-2-
butanol, are also included.

Quantitative Data Summary
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Property

1-Amino-2-methyl-
4-phenylbutan-2-ol

2-Methyl-4-phenyl-
2-butanol (for
comparison)

Data Type

Molecular Formula

C11H17NO

C11H160

Molecular Weight 179.26 g/mol [1][2] 164.24 g/mol [3][4]

Melting Point Not available 31-33 °C[4] Experimental

Boiling Point Not available 144 °C at 85 mmHg[4] Experimental
Soluble in alcohol and

Solubility Not available fats; slightly soluble in  Experimental
water[3]

XlogP (Computed) 1.2[2] 2.1[3] Computed

Experimental Protocols

The following are general methodologies for determining the key physical properties of a novel

compound like 1-Amino-2-methyl-4-phenylbutan-2-ol.

Melting Point Determination (for solids)

o Apparatus: Capillary melting point apparatus.

e Procedure:

o Asmall, dry sample of the crystalline compound is packed into a capillary tube.

o The tube is placed in the melting point apparatus.

o The sample is heated at a controlled rate.

o The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point range.

Boiling Point Determination (for liquids)
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o Apparatus: Distillation apparatus or a micro boiling point apparatus.
e Procedure (Distillation):
o The liquid sample is placed in a distillation flask with boiling chips.
o The flask is heated, and the vapor rises through a condenser.

o The temperature at which the liquid and vapor are in equilibrium under a given pressure is
recorded as the boiling point. For high-boiling liquids, vacuum distillation is employed to
prevent decomposition.

Solubility Assessment

o Apparatus: Vials, analytical balance, and a set of standard laboratory solvents.
e Procedure:

o A known mass of the compound is added to a specific volume of a solvent (e.g., water,
ethanol, acetone, dichloromethane) at a controlled temperature.

o The mixture is agitated until saturation is reached.

o The concentration of the dissolved compound is determined analytically (e.qg., by UV-Vis
spectroscopy or HPLC after filtration).

o The process is repeated with a range of polar and non-polar solvents to build a solubility
profile.

Compound Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of a
novel chemical compound.
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Caption: Workflow for Synthesis and Characterization of a Novel Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methyl-1-phenylbutan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methyl-1-phenylbutan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-phenyl-2-butanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-phenyl-2-butanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6678861.htm
https://www.benchchem.com/product/b1517879#physical-characteristics-of-1-amino-2-methyl-4-phenylbutan-2-ol
https://www.benchchem.com/product/b1517879#physical-characteristics-of-1-amino-2-methyl-4-phenylbutan-2-ol
https://www.benchchem.com/product/b1517879#physical-characteristics-of-1-amino-2-methyl-4-phenylbutan-2-ol
https://www.benchchem.com/product/b1517879#physical-characteristics-of-1-amino-2-methyl-4-phenylbutan-2-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1517879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1517879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

